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Compound of Interest

Compound Name: Alogabat

Cat. No.: B8210057 Get Quote

Essential Safety and Handling Guide for
Alogabat
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Alogabat (also known as RG-7816 and RO-7017773), a positive allosteric modulator of the

GABAA α5 receptor currently under investigation for neurodevelopmental disorders.[1][2]

Adherence to these procedures is vital for ensuring personnel safety and maintaining the

integrity of research.

I. Compound Information and Hazard Assessment
Alogabat is a research chemical with the molecular formula C21H23N5O4 and a molecular

weight of 409.44 g/mol .[3][4] While the Safety Data Sheet (SDS) from MedChemExpress

states that Alogabat is not classified as a hazardous substance or mixture, it is imperative to

handle it with care, employing standard laboratory safety protocols for chemical compounds.[3]

Key Quantitative Data:
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Property Value Reference

Molecular Formula C21H23N5O4

Molecular Weight 409.44 g/mol

CAS Number 2230009-48-8

GHS Classification
Not a hazardous substance or

mixture

II. Personal Protective Equipment (PPE)
The following PPE is recommended when handling Alogabat to prevent skin and eye contact,

and inhalation.

Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes.

Hand Protection: Wear protective gloves. For handling potent pharmaceutical compounds,

nitrile gloves are often recommended.

Body Protection: An impervious lab coat or gown should be worn to protect the skin.

Respiratory Protection: A suitable respirator should be used, especially when handling the

compound in powder form or when there is a risk of aerosol formation.

PPE Selection Workflow:

The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling chemical compounds like Alogabat.
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Hazard Assessment

PPE Selection

Procedure

Assess Task and Potential Exposure
(e.g., weighing, dissolving, etc.) Review Safety Data Sheet (SDS)

Identify Hazards
Consult Internal and External

Safety Guidelines (e.g., OSHA, NIOSH)

Confirm Requirements

Select Eye Protection
(Goggles/Face Shield)

Select Hand Protection
(e.g., Nitrile Gloves)

Select Body Protection
(Lab Coat/Gown)

Select Respiratory Protection
(Respirator)

Perform Task with
Selected PPE

Click to download full resolution via product page

Caption: PPE selection workflow for handling chemical compounds.

III. Handling and Storage
Handling: Avoid inhalation, and contact with eyes and skin. Use in a well-ventilated area,

preferably within a chemical fume hood. Avoid the formation of dust and aerosols.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

IV. Experimental Protocols
General Protocol for Hazard Assessment and PPE Selection:
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While specific experimental data for PPE selection for Alogabat is not publicly available, the

following is a standard protocol for assessing hazards and selecting appropriate PPE for

handling a new chemical compound in a research setting.

Information Gathering:

Obtain the Safety Data Sheet (SDS) for the compound.

Review the physical and chemical properties, and toxicological data.

Consult resources from NIOSH and OSHA for guidelines on handling similar compounds.

Hazard Identification:

Identify the potential routes of exposure (inhalation, ingestion, skin/eye contact).

Assess the physical hazards (e.g., dustiness).

Evaluate the health hazards based on the available data.

Exposure Assessment:

Consider the tasks to be performed (e.g., weighing, preparing solutions, administering to

animals).

Estimate the potential for exposure for each task.

PPE Selection and Validation:

Based on the assessment, select the appropriate level of PPE for each task.

For chemical protective clothing, refer to ASTM standards for evaluating chemical

resistance.

Ensure all PPE meets relevant standards (e.g., NIOSH or ANSI).

Inspect PPE for any damage before use.

Donning and Doffing of PPE:
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Proper donning and doffing procedures are critical to prevent contamination.

Donning (Putting On) PPE Doffing (Taking Off) PPE

Wash Hands Thoroughly

Put on Lab Coat or Gown

Put on Respirator or Face Mask

Put on Goggles or Face Shield

Put on Gloves
(over the cuffs of the gown)

Remove Gloves

Remove Lab Coat or Gown
(turn inside out)

Wash Hands

Remove Goggles or Face Shield
(from the back)

Remove Respirator or Face Mask
(from the back)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step procedure for donning and doffing PPE.

V. First Aid Measures
In case of exposure, follow these first aid measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8210057?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse skin thoroughly with water. Seek

medical attention if irritation develops.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical

attention.

VI. Spills and Disposal
Spills: Ensure adequate ventilation. Wear appropriate PPE. Absorb the spill with inert

material (e.g., vermiculite, sand) and place it in a suitable container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the product to enter drains or waterways.

VII. Disclaimer
This information is intended for trained laboratory personnel and is not a substitute for a

comprehensive risk assessment. Always consult your institution's safety guidelines and the

most current Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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